Cas no 40769-68-4 (2-Aminopyrimidine-4,5-diol)
2-Aminopyrimidine-4,5-diol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyrimidine backbone. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual hydroxyl groups enhance solubility in polar solvents, facilitating further derivatization, while the amino group provides a versatile site for nucleophilic substitution or condensation reactions. The compound’s stability under mild conditions and compatibility with a range of reaction environments underscore its utility in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications.
2-Aminopyrimidine-4,5-diol structure
Product Name:2-Aminopyrimidine-4,5-diol
CAS No:40769-68-4
MF:C4H5N3O2
MW:127.101400136948
CID:335256
PubChem ID:262456
Update Time:2025-05-28
2-Aminopyrimidine-4,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminopyrimidine-4,5-diol
- 2-Amino-4,5-dihydroxypyrimidine
- 4(3H)-Pyrimidinone, 2-amino-5-hydroxy-
- 2-amino-5-hydroxy-3H-pyrimidin-4-one
- 2-amino-5-hydroxypyrimidin-4(3h)-one
- AC1L67IO
- AC1Q6D27
- CTK1D8947
- CTK8I6291
- NSC95957
- SureCN2201862
- SureCN9653828
- 2-amino-5-hydroxy-4-pyrimidone
- 40769-68-4
- 4(3H)-Pyrimidinone,2-amino-5-hydroxy-
- NSC-95957
- SCHEMBL9653828
- AKOS006348850
- SCHEMBL2201862
- DTXSID10294357
- 2-amino-5-hydroxy-1H-pyrimidin-6-one
- SB56299
-
- Inchi: 1S/C4H5N3O2/c5-4-6-1-2(8)3(9)7-4/h1,8H,(H3,5,6,7,9)
- InChI Key: ZMXIVNPDKWXQBH-UHFFFAOYSA-N
- SMILES: OC1=CN=C(N)NC1=O
Computed Properties
- Exact Mass: 127.03825
- Monoisotopic Mass: 127.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Density: 1.84
- Boiling Point: 480.3°Cat760mmHg
- Flash Point: 244.3°C
- Refractive Index: 1.752
- PSA: 87.71
2-Aminopyrimidine-4,5-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164793-1g |
2-aminopyrimidine-4,5-diol |
40769-68-4 | 95% | 1g |
$655 | 2021-08-05 | |
| Chemenu | CM164793-1g |
2-aminopyrimidine-4,5-diol |
40769-68-4 | 95% | 1g |
$627 | 2023-02-17 | |
| Alichem | A089004647-1g |
2-Aminopyrimidine-4,5-diol |
40769-68-4 | 95% | 1g |
$552.72 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735468-1g |
2-Amino-5-hydroxypyrimidin-4(3h)-one |
40769-68-4 | 98% | 1g |
¥3990.00 | 2024-05-14 |
2-Aminopyrimidine-4,5-diol Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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